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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790

For researchers, scientists, and drug development professionals, the ability to cultivate
extremophiles—organisms that thrive in environments hostile to most life—opens up a new
frontier for discovering novel bioactive compounds and industrial catalysts. The choice of
culture medium is a critical first step in this endeavor. BG11 medium, a versatile and widely
used formulation for cyanobacteria and algae, serves as a robust foundation for cultivating a
diverse range of extremophilic microorganisms. This guide provides an in-depth technical
overview of BG11 medium, detailing its standard composition and modifications for the
successful culture of various extremophiles.

The Core Foundation: Standard BG11 Medium

BG11 medium is a buffered, broad-spectrum growth medium that supports the cultivation of a
wide variety of cyanobacteria and microalgae.[1] Its well-defined composition of
macronutrients, micronutrients, and trace metals provides the essential elements for
photosynthetic life.

Standard Composition of BG11 Medium

The composition of standard BG11 medium can vary slightly between different laboratories and
culture collections. The following table summarizes the typical concentrations of the
components.
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. Amount per .
Stock Solution . Final
Component ] Liter of . References
Concentration . Concentration
Medium
Macronutrients
Sodium Nitrate
150 g/L 10 mL 1.5g/L [2][3]
(NaNO:s)
Dipotassium
30 g/L or 40 g/L 0.03 g/L or 0.04
Phosphate ) 1mL [3]
(trinydrate) o/L
(K2HPOa4)
Magnesium
Sulfate
75 g/L 1 mL 0.075 g/L [3]
Heptahydrate
(MgSO0a4-7H20)

Calcium Chloride
Dihydrate 36 g/L 1mL 0.036 g/L [3]
(CaCl2-2H20)

Sodium
Carbonate 20 g/L 1mL 0.02 g/L [3]
(Na2CO0s)

Chelators & Iron

Source

Citric Acid 6 g/L 1mL 0.006 g/L [3]
Ferric

Ammonium 6 g/L 1mL 0.006 g/L [3]
Citrate

Disodium EDTA

Dihydrate lg/L 1mL 0.001 g/L [3]
(NazEDTA-2H20)

Trace Metals 1mL [3]

(from a
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combined stock

solution)

Boric Acid

2.86 gL 2.86 mg/L 2113
(HBO) g g [2][3]

Manganese
Chloride
Tetrahydrate
(MnCl2:4H20)

1.81 g/L 1.81 mg/L [2]3]

Zinc Sulfate
Heptahydrate 0.222 g/L 0.222 mg/L [2][3]
(ZnS04-7H20)

Sodium
Molybdate
Dihydrate
(NazMo0a4-2H20)

0.390 g/L 0.390 mg/L [213]

Copper Sulfate
Pentahydrate 0.079 g/L 0.079 mg/L [2][3]
(CuS04-5H20)

Cobalt(Il) Nitrate
Hexahydrate 0.0494 g/L 0.0494 mg/L [2][3]
(Co(NOs3)2:6H20)

Experimental Protocol: Preparation of Standard BG11
Medium

The following protocol outlines the steps for preparing one liter of standard BG11 medium
using stock solutions.

1. Preparation of Stock Solutions:

o Prepare individual stock solutions for each component as listed in the table above by
dissolving the specified amount of chemical in deionized water.
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The trace metal solution is prepared by dissolving all the trace metal components in the
specified order in one liter of deionized water.[3]

Store stock solutions in a refrigerator to prevent degradation.[2]
. Preparation of Final Medium:

To approximately 900 mL of deionized water, add the specified volume of each stock solution
while stirring continuously.[4] It is crucial to add the components in the order they are listed to
prevent precipitation.[3]

Adjust the pH of the medium to approximately 7.1-7.5 using 1M HCI or NaOH.[5][6] Note that
the initial pH may be around 8.5 and adjusting it downwards can help prevent precipitation.

[3]
Bring the final volume to 1 liter with deionized water.[4]
. Sterilization:

For liquid medium, dispense into appropriate vessels (e.g., flasks) and autoclave at 121°C
(15 psi) for 15-20 minutes.[2][7]

For solid medium, add 10-15 g/L of agar to the medium before autoclaving.[8][9]
Alternatively, autoclave the agar solution separately from a double-strength medium solution
and mix them when cooled to about 50°C.[9]

Be aware that autoclaving can alter the final pH of the medium.[4]
. Storage:

Store the sterilized medium at room temperature or in a refrigerator until use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15580790#bg11-medium-for-extremophile-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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